Cas no 1807296-20-3 (4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride
• CAS No: 1807296-20-3
• MF: C₈H₅ClFNO₂S
• MW: 233.647203207016
• CID: 5007050
• Update Time: 2025-06-12

4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClFNO2S/c1-5-6(4-11)2-3-7(8(5)10)14(9,12)13/h2-3H,1H3
• InChI Key： BLHWAZBJTBHCNX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C)C=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride

Introduction to 4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride (CAS No. 1807296-20-3) and Its Applications in Modern Chemical Biology

4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride, identified by the CAS number 1807296-20-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both cyano and fluoro substituents in its molecular structure imparts distinct reactivity and electronic characteristics, making it a valuable building block for further chemical modifications.

The 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride molecule features a benzene ring substituted with a cyano group at the 4-position, a fluoro atom at the 2-position, and a methyl group at the 3-position. The sulfonyl chloride functional group at the 1-position enhances its reactivity towards nucleophiles, facilitating the formation of sulfonamides, sulfonates, and other derivatives. These properties make it particularly useful in the development of novel bioactive molecules.

In recent years, there has been growing interest in exploring the potential applications of 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride in medicinal chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, has been extensively studied in drug design. Compounds containing fluoro substituents often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The cyano group, on the other hand, can serve as a handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds.

One of the most compelling aspects of 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride is its role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a wide range of therapeutic areas, including antibacterial, antiviral, anti-inflammatory, and anticancer applications. The sulfonyl chloride moiety in this compound readily reacts with amines to form sulfonamides, which can then be further modified to achieve desired biological activity.

Recent studies have highlighted the importance of fluorinated sulfonyl chlorides in the development of next-generation therapeutics. For instance, researchers have utilized 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride to synthesize novel sulfonamides with enhanced binding affinity to target proteins. These modifications have led to compounds that exhibit improved selectivity and potency compared to their unfluorinated counterparts. The cyano group has also been leveraged to introduce additional functionality, such as carboxylation or reduction reactions, expanding the synthetic possibilities.

The pharmaceutical industry has been particularly interested in exploring the potential of 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride as an intermediate for antiviral drugs. Viruses often rely on specific enzymes for their replication, and sulfonamides have shown promise in inhibiting these enzymes. By incorporating fluorine atoms into sulfonamide structures, researchers aim to enhance their resistance to metabolic degradation and improve their overall efficacy against viral infections.

Moreover, agrochemical applications of 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride have also been explored. Fluorinated sulfonyl chlorides can be used to develop novel herbicides and pesticides that offer improved environmental stability and target specificity. The ability to fine-tune the electronic properties of these compounds through strategic substitution allows chemists to design molecules that interact selectively with biological targets in plants or pests.

In conclusion,4-Cyano-2-fluoro-3-methylbenzenesulfonyl chloride (CAS No. 1807296-20-3) represents a versatile intermediate with significant potential in both pharmaceutical and agrochemical research. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool for chemists working on drug discovery and development. As our understanding of fluorine chemistry continues to evolve, it is likely that 4-cyano-2-fluoro-3-methylbenzenesulfonyl chloride will play an increasingly important role in shaping the future of chemical biology.